Cas no 333425-53-9 (<br>(4-Phenyl-6-trifluoromethyl-pyrimidin-2-ylsulfanyl)-acetic acid methyl este r)

• Product Name: <br>(4-Phenyl-6-trifluoromethyl-pyrimidin-2-ylsulfanyl)-acetic acid methyl este r
• CAS No: 333425-53-9
• MF: C₁₄H₁₁F₃N₂O₂S
• MW: 328.309552431107
• CID: 3074499
• PubChem ID: 801750
• Update Time: 2025-04-21

<br>(4-Phenyl-6-trifluoromethyl-pyrimidin-2-ylsulfanyl)-acetic acid methyl este r Chemical and Physical Properties

Names and Identifiers

• <br>(4-Phenyl-6-trifluoromethyl-pyrimidin-2-ylsulfanyl)-acetic acid methyl este r
• CS-0361706
• HMS1677M15
• SB58383
• methyl {[4-phenyl-6-(trifluoromethyl)pyrimidin-2-yl]sulfanyl}acetate
• CCG-304237
• AKOS000554659
• BAS 02862873
• STK344320
• Methyl2-((4-phenyl-6-(trifluoromethyl)pyrimidin-2-yl)thio)acetate
• Methyl 2-((4-phenyl-6-(trifluoromethyl)pyrimidin-2-yl)thio)acetate
• methyl 2-[4-phenyl-6-(trifluoromethyl)pyrimidin-2-yl]sulfanylacetate
• 333425-53-9

• Inchi： 1S/C14H11F3N2O2S/c1-21-12(20)8-22-13-18-10(9-5-3-2-4-6-9)7-11(19-13)14(15,16)17/h2-7H,8H2,1H3
• InChI Key： QPMRXMFTHKZNCR-UHFFFAOYSA-N
• SMILES： S(CC(=O)OC)C1=NC(C(F)(F)F)=CC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 328.04933326Da
• Monoisotopic Mass: 328.04933326Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 77.4Ų